Cas no 28314-81-0 (3-Bromo-2,6-difluorobenzoic acid)

3-Bromo-2,6-difluorobenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C7H3BrF2O2. This compound features a bromine substituent at the 3-position and fluorine atoms at the 2- and 6-positions, offering unique reactivity for further functionalization in synthetic chemistry. Its distinct substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of active ingredients or fine chemicals requiring selective electrophilic or nucleophilic transformations. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the carboxylic acid group allows for further derivatization. High purity grades ensure consistent performance in demanding applications.
3-Bromo-2,6-difluorobenzoic acid structure
28314-81-0 structure
Product Name:3-Bromo-2,6-difluorobenzoic acid
CAS No:28314-81-0
MF:C7H3BrF2O2
MW:236.998328447342
MDL:MFCD09261248
CID:252006
PubChem ID:14491596
Update Time:2025-10-15

3-Bromo-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2,6-difluorobenzoic acid
    • Benzoic acid,3-bromo-2,6-difluoro-
    • 2,6-difluoro-3-bromobenzoic acid
    • 3-Brom-2.6-difluor-benzoesaeure
    • WT049
    • Benzoic acid, 3-bromo-2,6-difluoro-
    • 3-bromo-2,6-difluorobenzoicacid
    • WEBVJSPIUIPJKV-UHFFFAOYSA-N
    • 3-Bromo-2,6-difluoro-Benzoicacid
    • AS06921
    • SY034468
    • AB0028170
    • ST24022705
    • X0213
    • 3-Bromo-2,6-difluorobenzoic acid, Aldrich
    • AMY2999
    • Z1269149081
    • J-511838
    • FT-0687096
    • DTXSID60560918
    • CS-0028262
    • 3-Bromo-2,6-difluorobenzoic acid, AldrichCPR
    • SCHEMBL671154
    • AC-28517
    • 28314-81-0
    • A18570
    • EN300-185568
    • AKOS015998851
    • MFCD09261248
    • 3-Bromo-2,6-difluoro-benzoic acid
    • DB-067917
    • DTXCID50511696
    • 3-Bromo-2,6-difluorobenzoic acid
    • MDL： MFCD09261248
    • Inchi： 1S/C7H3BrF2O2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,(H,11,12)
    • InChI Key： WEBVJSPIUIPJKV-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(C(=O)O)=C1F)F

Computed Properties

  • Exact Mass: 235.92800
  • Monoisotopic Mass: 235.92845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.872
  • Melting Point: 137-139 ºC
  • Boiling Point: 279 ºC
  • Flash Point: 123 ºC
  • Refractive Index: 1.558
  • PSA: 37.30000
  • LogP: 2.42550

3-Bromo-2,6-difluorobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-2,6-difluorobenzoic acid Pricemore >>

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